2-{[4-amino-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[[4-amino-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C18H19N5O2S/c1-12-5-3-4-6-15(12)20-16(24)11-26-18-22-21-17(23(18)19)13-7-9-14(25-2)10-8-13/h3-10H,11,19H2,1-2H3,(H,20,24)
• InChI Key: VNQYGUNDGJPBKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)OC
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol
• CAS No.: 898607-39-1

Description

This compound is a 1,2,4-triazole-based acetamide derivative with a 4-methoxyphenyl substituent on the triazole ring and a 2-methylphenyl group on the acetamide moiety. Its molecular formula is C₁₉H₂₀N₆O₂S, with a molecular weight of 412.48 g/mol. The structure features a sulfanyl (-S-) bridge linking the triazole and acetamide groups, which is critical for its biological interactions . The 4-methoxy group on the phenyl ring enhances lipophilicity and may influence pharmacokinetic properties, while the 2-methylphenyl substituent contributes to steric effects and binding specificity .

Comparison with Similar Compounds

Anti-Inflammatory Activity

• The target compound’s 4-methoxyphenyl group aligns with SAR trends observed in triazole derivatives, where electron-donating groups (e.g., -OCH₃) enhance anti-inflammatory activity by modulating cyclooxygenase-2 (COX-2) inhibition . However, AS111 (2-pyridyl substituent) demonstrates superior efficacy (1.28× diclofenac) due to improved hydrogen bonding with COX-2 .
• The furan-2-yl series (e.g., compound 3.7) shows anti-exudative activity via formalin edema models, but the target compound’s 4-methoxy group may offer better bioavailability .

Antimicrobial and Antiviral Activity

• Derivatives with electron-withdrawing groups (e.g., -NO₂ in AM31) exhibit enhanced antimicrobial activity. The target compound’s 4-methoxy group is less effective here but may reduce cytotoxicity .
• AM31 and AM33 (hydroxyphenyl substituents) are potent reverse transcriptase inhibitors, suggesting that polar substituents on the triazole ring improve binding to viral enzymes .

Pharmacokinetic Properties

• Furan-2-yl derivatives show metabolic instability due to furan oxidation, whereas the target compound’s methoxy group may confer greater stability .

Key Research Findings

Anti-Inflammatory Lead : AS111 (2-pyridyl analog) outperforms the target compound in COX-2 inhibition, highlighting the importance of heterocyclic substituents .

Antiviral Potential: Hydroxyphenyl-triazole derivatives (e.g., AM31) are superior to the target compound in reverse transcriptase inhibition, suggesting modifications for antiviral applications .